(7-Methyl-4-((4-(trifluoromethoxy)phenyl)amino)-1,8-naphthyridin-3-yl)(pyrrolidin-1-yl)methanone

• IUPAC Name: [7-methyl-4-[4-(trifluoromethoxy)anilino]-1,8-naphthyridin-3-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C21H19F3N4O2/c1-13-4-9-16-18(27-14-5-7-15(8-6-14)30-21(22,23)24)17(12-25-19(16)26-13)20(29)28-10-2-3-11-28/h4-9,12H,2-3,10-11H2,1H3,(H,25,26,27)
• InChI Key: YRJMDWDZNVCHRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=C(C(=C2C=C1)NC3=CC=C(C=C3)OC(F)(F)F)C(=O)N4CCCC4
• Molecular Formula: C21H19F3N4O2
• Molecular Weight: 416.4 g/mol

Description

(7-Methyl-4-((4-(trifluoromethoxy)phenyl)amino)-1,8-naphthyridin-3-yl)(pyrrolidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H19F3N4O2 and its molecular weight is 416.404. The purity is usually 95%.
BenchChem offers high-quality (7-Methyl-4-((4-(trifluoromethoxy)phenyl)amino)-1,8-naphthyridin-3-yl)(pyrrolidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (7-Methyl-4-((4-(trifluoromethoxy)phenyl)amino)-1,8-naphthyridin-3-yl)(pyrrolidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Applications

• Novel Heterocyclic Systems : Research has led to the development of novel heterocyclic systems from aminonaphthyridinones through specific chemical reactions. These systems demonstrate typical pyrrole-type reactivity and have potential applications in the synthesis of complex organic compounds (Deady & Devine, 2006).

• Boric Acid Ester Intermediates : A study focused on the synthesis and structural analysis of boric acid ester intermediates with benzene rings, highlighting their potential utility in the development of new materials and chemical processes. The investigation included crystallographic and conformational analyses, along with density functional theory (DFT) calculations to understand their physicochemical properties (Huang et al., 2021).

• Antibacterial Agents : A series of compounds were synthesized, exhibiting significant antibacterial activity. These compounds, such as 7-(3-amino-1-pyrrolidinyl)-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid and its analogs, were found to be more active than certain standard treatments, indicating their potential as new antibacterial agents (Egawa et al., 1984).

• Antimicrobial Agents : The synthesis of novel 1,8-naphthyridine derivatives has been reported, showcasing potential as antimicrobial agents. This research indicates the compounds' effectiveness against pathogenic strains, suggesting their use in developing new antimicrobial treatments (Karabasanagouda & Adhikari, 2006).